molecular formula C22H24N2 B7431851 2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine

2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine

Cat. No. B7431851
M. Wt: 316.4 g/mol
InChI Key: KPQLWAGHIRLGGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine is a chemical compound that has been widely used in scientific research. This compound has been synthesized using various methods and has shown promising results in various applications.

Mechanism of Action

The mechanism of action of 2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine is not fully understood. However, it has been reported to bind to certain receptors in the body and modulate their activity. It has also been reported to inhibit certain enzymes and proteins.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine are diverse. It has been reported to have anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been reported to modulate the activity of the central nervous system and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine in lab experiments is its versatility. It can be used in various applications, and its properties can be easily modified by changing its structure. However, one of the limitations of using this compound is its toxicity. It has been reported to be toxic at high concentrations, and caution should be taken when handling this compound.

Future Directions

There are many potential future directions for the use of 2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine in scientific research. One potential direction is the development of new drugs based on this compound. It has shown promising results in the treatment of various diseases, and further research is needed to explore its full potential. Another potential direction is the use of this compound in the development of new materials with interesting properties, such as conductivity or fluorescence. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.
Conclusion:
In conclusion, 2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine is a versatile compound with many potential applications in scientific research. Its synthesis method has been widely reported, and its scientific research application has shown promising results. The mechanism of action of this compound is not fully understood, but its biochemical and physiological effects have been reported to be diverse. Although it has some limitations for lab experiments, its potential future directions are numerous, and further research is needed to explore its full potential.

Synthesis Methods

The synthesis of 2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine has been reported using various methods. One of the most commonly used methods is the one-pot synthesis method. In this method, 2-aminopyrazine is reacted with 2,5-dimethylbenzyl chloride and phenylacetaldehyde in the presence of a base and a solvent. The reaction mixture is then heated under reflux for a few hours, and the product is obtained by simple filtration.

Scientific Research Applications

2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine has shown promising results in various scientific research applications. It has been used as a ligand in the design and synthesis of new drugs. It has also been used as a fluorescent probe for the detection of metal ions. In addition, it has been used in the synthesis of new materials with interesting properties.

properties

IUPAC Name

2-[(2,5-dimethylphenyl)methyl]-1-phenyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24N2/c1-17-10-11-18(2)20(15-17)16-24-14-13-23-12-6-9-21(23)22(24)19-7-4-3-5-8-19/h3-12,15,22H,13-14,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPQLWAGHIRLGGE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)CN2CCN3C=CC=C3C2C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

316.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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